Cas no 79852-04-3 (Benzenesulfonic acid, 2-hydroxy-5-methoxy-)

• Product name: Benzenesulfonic acid, 2-hydroxy-5-methoxy-
• CAS No: 79852-04-3
• MF: C₇H₈O₅S
• MW: 204.200421333313
• CID: 531886
• PubChem ID: 14199590

Benzenesulfonic acid, 2-hydroxy-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 2-hydroxy-5-methoxy-
• 2-hydroxy-5-methoxyBenzenesulfonic acid
• SCHEMBL2336447
• FT-0732890
• DTXSID60557287
• 2-Hydroxy-5-methoxybenzene-1-sulfonic acid
• 79852-04-3

• Inchi： InChI=1S/C7H8O5S/c1-12-5-2-3-6(8)7(4-5)13(9,10)11/h2-4,8H,1H3,(H,9,10,11)
• InChI Key： CDQTVTSDYVLCHM-UHFFFAOYSA-N
• SMILES： COC1=CC(=C(C=C1)O)S(=O)(=O)O

Computed Properties

• Exact Mass: 204.00924453g/mol
• Monoisotopic Mass: 204.00924453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 92.2Ų